(2Z)-2-{[3-(methylsulfanyl)phenyl]imino}-N-phenyl-2H-chromene-3-carboxamide

• IUPAC Name: 2-(3-methylsulfanylphenyl)imino-N-phenylchromene-3-carboxamide
• InChI: InChI=1S/C23H18N2O2S/c1-28-19-12-7-11-18(15-19)25-23-20(14-16-8-5-6-13-21(16)27-23)22(26)24-17-9-3-2-4-10-17/h2-15H,1H3,(H,24,26)
• InChI Key: FOZVSGWLUSSNRK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=CC=C4
• Molecular Formula: C23H18N2O2S
• Molecular Weight: 386.5 g/mol

Description

This compound is a derivative of chromene, which is a heterocyclic compound consisting of a benzene and pyran ring. The presence of the methylsulfanyl group, imino group, and phenyl group suggest that this compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent atoms and the bonds between them. Unfortunately, without more specific information or an existing study on this compound, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some chromene derivatives are known to interact with biological targets such as enzymes or receptors, leading to a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future research directions would likely involve a detailed study of this compound’s properties and potential applications. This could include exploring its synthesis process, studying its interactions with various biological targets, and evaluating its potential as a therapeutic agent.